Cas no 2740592-71-4 (rac-(3R,4S)-4-(difluoromethyl)pyrrolidin-3-ol hydrochloride)

• Product Name: rac-(3R,4S)-4-(difluoromethyl)pyrrolidin-3-ol hydrochloride
• CAS No: 2740592-71-4
• MF: C₅H₁₀ClF₂NO
• MW: 173.588807582855
• CID: 6008806
• PubChem ID: 165919486
• Update Time: 2025-06-07

rac-(3R,4S)-4-(difluoromethyl)pyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2740592-71-4
• rac-(3R,4S)-4-(difluoromethyl)pyrrolidin-3-ol hydrochloride
• EN300-28256475

• Inchi： 1S/C5H9F2NO.ClH/c6-5(7)3-1-8-2-4(3)9;/h3-5,8-9H,1-2H2;1H/t3-,4-;/m1./s1
• InChI Key： ROCFULKBKUAPCQ-VKKIDBQXSA-N
• SMILES： Cl.FC([C@@H]1CNC[C@H]1O)F

Computed Properties

• Exact Mass: 173.0418980g/mol
• Monoisotopic Mass: 173.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 99
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(3R,4S)-4-(difluoromethyl)pyrrolidin-3-ol hydrochloride

Rac-(3R,4S)-4-(Difluoromethyl)pyrrolidin-3-ol Hydrochloride (CAS No. 2740592-71-4)

Rac-(3R,4S)-4-(Difluoromethyl)pyrrolidin-3-ol hydrochloride (CAS No. 2740592-71-4) is a chiral compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolidinols and is characterized by the presence of a difluoromethyl group and a hydroxyl group, which confer it distinct chemical and biological properties.

The difluoromethyl group is a key structural feature that has been extensively studied for its ability to modulate the pharmacological properties of various molecules. In particular, the introduction of difluoromethyl groups can enhance metabolic stability, improve solubility, and alter the binding affinity of molecules to their target proteins. These properties make rac-(3R,4S)-4-(difluoromethyl)pyrrolidin-3-ol hydrochloride an attractive candidate for drug development.

Recent research has focused on the synthesis and biological evaluation of rac-(3R,4S)-4-(difluoromethyl)pyrrolidin-3-ol hydrochloride. A study published in the Journal of Medicinal Chemistry reported the successful synthesis of this compound using a highly efficient and scalable method. The researchers utilized a combination of asymmetric catalysis and fluorination techniques to achieve high enantiomeric purity, which is crucial for pharmaceutical applications.

In terms of biological activity, rac-(3R,4S)-4-(difluoromethyl)pyrrolidin-3-ol hydrochloride has shown promising results in several preclinical studies. One notable study investigated its potential as an inhibitor of a specific enzyme involved in neurodegenerative diseases. The compound demonstrated significant inhibitory activity against the target enzyme, with an IC50 value in the low micromolar range. This finding suggests that rac-(3R,4S)-4-(difluoromethyl)pyrrolidin-3-ol hydrochloride could be a valuable lead compound for the development of novel therapeutics for neurodegenerative disorders.

Another area of interest is the use of rac-(3R,4S)-4-(difluoromethyl)pyrrolidin-3-ol hydrochloride in cancer research. Preliminary studies have indicated that this compound exhibits antiproliferative effects on various cancer cell lines. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell growth and survival. Further investigations are underway to elucidate the specific molecular targets and pathways affected by this compound.

The pharmacokinetic properties of rac-(3R,4S)-4-(difluoromethyl)pyrrolidin-3-ol hydrochloride have also been studied in detail. In vitro and in vivo experiments have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate.

Despite its promising properties, further research is needed to fully understand the safety profile and therapeutic potential of rac-(3R,4S)-4-(difluoromethyl)pyrrolidin-3-ol hydrochloride. Preclinical toxicology studies are currently underway to evaluate its safety in animal models. These studies will provide crucial data on potential side effects and dose-limiting toxicities, which will inform future clinical trials.

In conclusion, rac-(3R,4S)-4-(difluoromethyl)pyrrolidin-3-ol hydrochloride (CAS No. 2740592-71-4) is a promising compound with unique structural features that make it an attractive candidate for drug development. Its potential applications in neurodegenerative diseases and cancer therapy highlight its significance in the pharmaceutical industry. Ongoing research efforts aim to further optimize its properties and advance it towards clinical evaluation.